![molecular formula C15H26N2 B4745819 N-benzyl-N,N',N'-triethyl-1,2-ethanediamine](/img/structure/B4745819.png)
N-benzyl-N,N',N'-triethyl-1,2-ethanediamine
Overview
Description
N-benzyl-N,N',N'-triethyl-1,2-ethanediamine, also known as BZETA, is a chemical compound that has been widely used in scientific research. BZETA is a tertiary amine that has been used as a ligand in the synthesis of various metal complexes. It has also been used as a reagent in the synthesis of organic compounds.
Mechanism of Action
The mechanism of action of N-benzyl-N,N',N'-triethyl-1,2-ethanediamine is not well understood. However, it is believed that N-benzyl-N,N',N'-triethyl-1,2-ethanediamine acts as a Lewis base and forms a complex with metal ions. This complex can then catalyze various organic reactions. N-benzyl-N,N',N'-triethyl-1,2-ethanediamine has also been shown to be a good nucleophile and can react with electrophilic compounds.
Biochemical and Physiological Effects:
N-benzyl-N,N',N'-triethyl-1,2-ethanediamine has not been extensively studied for its biochemical and physiological effects. However, it has been shown to be a mild irritant to the skin and eyes. It is not known to be toxic or carcinogenic.
Advantages and Limitations for Lab Experiments
N-benzyl-N,N',N'-triethyl-1,2-ethanediamine has several advantages for lab experiments. It is readily available and easy to synthesize. It is also stable and can be stored for long periods of time. However, N-benzyl-N,N',N'-triethyl-1,2-ethanediamine has some limitations. It is not very soluble in water and can be difficult to handle. It is also not very reactive and may require the use of a catalyst to initiate reactions.
Future Directions
There are several future directions for the use of N-benzyl-N,N',N'-triethyl-1,2-ethanediamine in scientific research. One direction is the synthesis of new metal complexes using N-benzyl-N,N',N'-triethyl-1,2-ethanediamine as a ligand. These metal complexes can be studied for their catalytic properties in organic reactions. Another direction is the use of N-benzyl-N,N',N'-triethyl-1,2-ethanediamine in the synthesis of new organic compounds. N-benzyl-N,N',N'-triethyl-1,2-ethanediamine can be used as a reagent in the synthesis of carboxylic acids, esters, and amides. Finally, the biochemical and physiological effects of N-benzyl-N,N',N'-triethyl-1,2-ethanediamine can be further studied to determine its safety for use in scientific research.
Conclusion:
In conclusion, N-benzyl-N,N',N'-triethyl-1,2-ethanediamine is a chemical compound that has been widely used in scientific research. It has been used as a ligand in the synthesis of various metal complexes and as a reagent in the synthesis of organic compounds. N-benzyl-N,N',N'-triethyl-1,2-ethanediamine has several advantages for lab experiments, but also has some limitations. There are several future directions for the use of N-benzyl-N,N',N'-triethyl-1,2-ethanediamine in scientific research, including the synthesis of new metal complexes and the study of its biochemical and physiological effects.
Scientific Research Applications
N-benzyl-N,N',N'-triethyl-1,2-ethanediamine has been widely used in scientific research as a ligand in the synthesis of various metal complexes. These metal complexes have been studied for their catalytic properties in organic reactions. N-benzyl-N,N',N'-triethyl-1,2-ethanediamine has also been used as a reagent in the synthesis of organic compounds. It has been used in the synthesis of carboxylic acids, esters, and amides.
properties
IUPAC Name |
N'-benzyl-N,N,N'-triethylethane-1,2-diamine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H26N2/c1-4-16(5-2)12-13-17(6-3)14-15-10-8-7-9-11-15/h7-11H,4-6,12-14H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QLSSYVAFZGAMFX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)CCN(CC)CC1=CC=CC=C1 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H26N2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.38 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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